Cas no 78590-03-1 (2-acetamidodecanoic acid)

• Product Name: 2-acetamidodecanoic acid
• CAS No: 78590-03-1
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 4187488
• PubChem ID: 227945
• Update Time: 2025-04-24

2-acetamidodecanoic acid Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 2-(acetylamino)-
• N-Ac-RS-2-amino-Decanoic acid
• 2-acetamidodecanoic acid
• 5440-41-5
• DTXSID00281110
• 78590-03-1
• NSC20164
• EN300-10449935
• SCHEMBL10603414
• DS-012878
• NSC-20164
• AKOS013464958

• Inchi： 1S/C12H23NO3/c1-3-4-5-6-7-8-9-11(12(15)16)13-10(2)14/h11H,3-9H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： IFNBFNVQYOIJJC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC(C)=O)CCCCCCCC

Computed Properties

• Exact Mass: 229.16779360Da
• Monoisotopic Mass: 229.16779360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives